Cas no 30366-55-3 (Mercury,bis(O,O-dibutyl phosphorodithioato-S,S')-, (T-4)- (9CI))

• Product Name: Mercury,bis(O,O-dibutyl phosphorodithioato-S,S')-, (T-4)- (9CI)
• CAS No: 30366-55-3
• MF: C₁₆H₃₆HgO₄P₂S₄
• MW: 683.252158164978
• CID: 307522
• PubChem ID: 35227
• Update Time: 2025-04-19

Mercury,bis(O,O-dibutyl phosphorodithioato-S,S')-, (T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Mercury,bis(O,O-dibutyl phosphorodithioato-S,S')-, (T-4)- (9CI)
• Bis(dibutoxyphosphinothioylthio)mercury(II)
• NSC 202849
• Mercury O,O-di-N-butyl phosphorodithioate
• Phosphorodithioic acid, O,O-dibutyl ester, mercury(2+) salt
• MERCURY, BIS(O,O-DIBUTYLPHOSPHORODITHIOATO-S)-
• 30366-55-3
• Butyl mercury phosphorodithioate

• Inchi： 1S/2C8H19O2PS2.Hg/c2*1-3-5-7-9-11(12,13)10-8-6-4-2;/h2*3-8H2,1-2H3,(H,12,13);/q;;+2/p-2
• InChI Key： ZVVUPFYTWFMHBK-UHFFFAOYSA-L
• SMILES： [Hg+2].[S-]P(OCCCC)(OCCCC)=S.[S-]P(OCCCC)(OCCCC)=S

Computed Properties

• Exact Mass: 444.02700
• Monoisotopic Mass: 684.067812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 142
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 99.16000
• LogP: 4.42220

Mercury,bis(O,O-dibutyl phosphorodithioato-S,S')-, (T-4)- (9CI) Security Information

• Safety Term：MERCURY COMPOUNDS, INORGANIC;MERCURY COMPOUNDS, ORGANIC;MERCURY COMPOUNDS, INORGANIC;MERCURY COMPOUNDS, ORGANIC